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Compound of Interest

Compound Name: SB 203580 sulfone

Cat. No.: B114499 Get Quote

For researchers and drug development professionals, the proper handling and disposal of

chemical compounds are paramount to ensuring laboratory safety and environmental

protection. This guide provides detailed procedures for the safe disposal of SB 203580
sulfone, a compound utilized in p38 MAP kinase research. Adherence to these guidelines is

essential for minimizing risks and complying with regulatory standards.

Compound Information and Safety Data
SB 203580 sulfone (CAS No. 152121-46-5) is an analog of the p38 MAP kinase inhibitor SB

203580.[1] While comprehensive toxicological data for SB 203580 sulfone is not readily

available, safety data sheets (SDS) for similar sulfone-containing compounds indicate potential

hazards that should be considered during handling and disposal.

Key Safety Information:
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Hazard Category Description Precautionary Statements

Acute Oral Toxicity Harmful if swallowed.[2][3]

P264: Wash skin thoroughly

after handling. P270: Do not

eat, drink or smoke when using

this product. P301 + P312 +

P330: IF SWALLOWED: Call a

POISON CENTER/doctor if

you feel unwell. Rinse mouth.

[2][3]

Aquatic Toxicity

May be toxic to aquatic

organisms, with potential for

long-term adverse effects in

the aquatic environment.[4]

Do not flush into surface water

or sanitary sewer system.[4]

Personal Protection
To prevent exposure during

handling.

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.[5]

Step-by-Step Disposal Protocol
The following protocol outlines the necessary steps for the safe disposal of SB 203580
sulfone. This procedure is designed to be followed within a controlled laboratory setting.

Experimental Protocol: Chemical Waste Disposal for SB 203580 Sulfone

Personal Protective Equipment (PPE) Verification:

Before handling the compound, ensure that appropriate PPE is worn, including a lab coat,

safety glasses with side shields (or goggles), and chemical-resistant gloves (e.g., nitrile).

Waste Segregation:

Designate a specific, clearly labeled waste container for SB 203580 sulfone and any

materials contaminated with it.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.sigmaaldrich.com/TR/en/sds/aldrich/p35359?userType=undefined
https://www.merckmillipore.com/INTERSHOP/web/WFS/Merck-INTL-Site/en_US/-/USD/ShowDocument-File?ProductSKU=MDA_CHEM-821872&DocumentType=MSD&Language=EN&Country=GB
https://www.sigmaaldrich.com/TR/en/sds/aldrich/p35359?userType=undefined
https://www.merckmillipore.com/INTERSHOP/web/WFS/Merck-INTL-Site/en_US/-/USD/ShowDocument-File?ProductSKU=MDA_CHEM-821872&DocumentType=MSD&Language=EN&Country=GB
https://www.fishersci.com/store/msds?partNumber=AC130962500&productDescription=PHENYL+SULFONE%2C+97%25+250GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC130962500&productDescription=PHENYL+SULFONE%2C+97%25+250GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/sb-203580.htm
https://www.benchchem.com/product/b114499?utm_src=pdf-body
https://www.benchchem.com/product/b114499?utm_src=pdf-body
https://www.benchchem.com/product/b114499?utm_src=pdf-body
https://www.benchchem.com/product/b114499?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b114499?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Do not mix with other waste streams unless explicitly permitted by your institution's

environmental health and safety (EHS) office.[2]

Containerization of Waste:

Solid Waste: Collect solid SB 203580 sulfone, contaminated lab supplies (e.g., weighing

paper, pipette tips, gloves), and any spill cleanup materials. Place them in a sealable,

chemically compatible container.

Liquid Waste: For solutions containing SB 203580 sulfone, use a designated, leak-proof,

and clearly labeled liquid waste container.

Empty Containers: Handle uncleaned, empty containers as you would the product itself.[2]

Rinse the container three times with a suitable solvent (e.g., ethanol or acetone), and

collect the rinsate as hazardous waste.

Labeling:

Label the waste container with "Hazardous Waste," the full chemical name ("SB 203580
sulfone"), the approximate quantity, and the date.

Storage:

Store the sealed waste container in a designated, well-ventilated, and secure area, away

from incompatible materials.[4]

Disposal Request:

Arrange for pickup and disposal through your institution's EHS office or a licensed

hazardous waste disposal contractor.

Provide the safety data sheet to the disposal service.

Documentation:

Maintain a log of all hazardous waste generated, including the chemical name, quantity,

and date of disposal.
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Logical Workflow for Disposal
The following diagram illustrates the decision-making process and workflow for the proper

disposal of SB 203580 sulfone.

Start: SB 203580 Sulfone Waste Generated

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Is the waste solid or liquid?

Collect in Labeled Solid Waste Container

Solid

Collect in Labeled Liquid Waste Container

Liquid

Seal and Store in Designated Hazardous Waste Area

Contact Environmental Health & Safety (EHS) for Pickup

Document Waste Disposal

End: Waste Properly Disposed
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Click to download full resolution via product page

Caption: Workflow for the safe disposal of SB 203580 sulfone.

In conclusion, the proper disposal of SB 203580 sulfone requires careful adherence to

established safety protocols and waste management regulations. By following these guidelines,

laboratory personnel can mitigate potential hazards and ensure a safe research environment.

Always consult your institution's specific EHS procedures for any additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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